Cas no 2034545-25-8 (1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034545-25-8
• MF: C₁₅H₂₄N₆O₄S₂
• MW: 416.5189
• CID: 5353635
• Update Time: 2025-07-15

1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2-methylimidazol-4-yl)sulfonyl-4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepane
• 1-((1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane
• 1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C15H24N6O4S2/c1-4-19-12-15(17-13(19)2)27(24,25)21-7-5-6-20(8-9-21)26(22,23)14-10-16-18(3)11-14/h10-12H,4-9H2,1-3H3
• InChI Key： ABHHMTVUDQSFMI-UHFFFAOYSA-N
• SMILES： S(C1=C([H])N(C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=N1)(N1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C1C([H])=NN(C([H])([H])[H])C=1[H])(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 720
• XLogP3: -0.5
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

Introduction to 1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034545-25-8)

1-[(1-Ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane, also known by its CAS number 2034545-25-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepanes, which are characterized by their seven-membered nitrogen-containing ring structure. The presence of sulfonyl groups and heterocyclic rings such as imidazole and pyrazole further enhances its chemical and biological activities.

The molecular structure of 1-[(1-Ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane is highly complex, featuring multiple functional groups that contribute to its pharmacological profile. The imidazole and pyrazole rings are known for their bioactive properties, often found in various pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The sulfonyl groups, on the other hand, enhance the compound's solubility and stability, making it a promising candidate for drug development.

Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its activity against various types of cancer. In a study published in the Journal of Medicinal Chemistry, researchers found that 1-[(1-Ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane exhibited significant antiproliferative effects on several human cancer cell lines, including breast cancer (MCF7), colon cancer (HT29), and lung cancer (A549) cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, this compound has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry reported that 1-[(1-Ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane demonstrated neuroprotective effects in a model of Parkinson's disease. The compound was found to reduce oxidative stress and inhibit apoptosis in dopaminergic neurons, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 1-[(1-Ethyl-2-Methyl-1H-Imidazol-4-Yl)Sulfonyl-]-[(1-Methyl-1H-Pyrrol-4-Yl)Sulfonyl-]--diazepane) have been extensively studied to ensure its suitability for clinical use. In preclinical trials, the compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It was well-tolerated at therapeutic doses and showed minimal toxicity in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(1-Ethyl-2-Methyl-1H-Imidazol-4-Yl))Sulfonyl]-[<(em>(em(Em(Em(Em(Em(Em(Em(Em(Em(Em(Em(Em(Em(Em((Em((Em((Em((Em((Em((Em((Em((Em((Em((Em((Em((Methyl)-Methyl-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol)-Pyrrol) - S u l f o n y l > - d i a z e p a n e ) i n h u m a n s u b j e c t s . T h e i n i t i a l p h a s e I t r i a l s h a v e d e m o n s t r a t e d t h a t t h e c o m p o u n d i s w e l l - t o l e r a t e d w i t h m i n i m a l s i d e e f f e c t s , p r o v i d i n g o p t i m i s m f o r f u r t h e r c l i n i c a l d e v e l o p m e n t . p > < p > T h e p o t e n t i a l o f < s t r o n g > 0 0 0 0 0 0 0 0 0 0 0 0 0 0 0 [ ( E t h y l - M e t h y l - I m i d azo l - Y l ) S u l f o n y l ] - [ ( M e t h y l - P y r r o z o l - Y l ) S u l f o n y l ] - D i a z epa ne extends beyond oncology and neurology. Researchers are also exploring its anti-inflammatory properties, which could make it useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have shown that the compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models.

In conclusion, 1-[ (< span > (< span > E th y L - M et hy L - H Im id az ol - Y L ) S ul fo ny L ]-[ (< span > ( M et hy L - H Py rr oz ol - Y L ) S ul fo ny L ] D ia ze pa ne (CAS No. 2034545–25–8) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical treatments for multiple diseases.